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Compound of Interest

Compound Name:
6-bromo-1,4-dihydro-2H-3,1-

benzoxazin-2-one

Cat. No.: B1293436 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
The benzoxazinone scaffold is a prominent heterocyclic motif in medicinal chemistry,

recognized for its diverse pharmacological activities. The fusion of a benzene ring with an

oxazine ring creates a privileged structure that has been extensively explored for the

development of novel therapeutic agents. This technical guide provides a comprehensive

review of the available literature on 6-bromo-1,4-dihydro-2H-3,1-benzoxazin-2-one (CAS No.

1017783-09-3), a specific member of this chemical class. Due to the limited published research

on this exact compound, this review extends to closely related 6-bromo-substituted

benzoxazinone derivatives to offer a broader understanding of their synthesis, biological

activities, and potential for drug discovery.

Core Compound: 6-bromo-1,4-dihydro-2H-3,1-
benzoxazin-2-one
6-bromo-1,4-dihydro-2H-3,1-benzoxazin-2-one is a commercially available compound, often

utilized as a building block or fragment in the synthesis of more complex molecules for drug

discovery purposes.
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Property Value

CAS Number 1017783-09-3

Molecular Formula C₈H₆BrNO₂

Molecular Weight 228.04 g/mol

While detailed experimental data is scarce in peer-reviewed literature, spectral information is

available from various chemical suppliers, confirming the structure of the compound.

Synthesis of 6-bromo-benzoxazinone Derivatives
While a specific, detailed experimental protocol for the synthesis of 6-bromo-1,4-dihydro-2H-
3,1-benzoxazin-2-one is not readily available in the published literature, a general synthetic

approach can be inferred from the synthesis of related benzoxazinone derivatives. The

synthesis of the closely related analog, 6-bromo,2-(o-aminophenyl)-3,1-benzoxazin-4(3H)-one,

has been reported.
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Substituted Anthranilic Acid
(e.g., 5-bromoanthranilic acid)

Acylation

Acyl Chloride
(e.g., o-aminobenzoyl chloride)

N-Acyl Anthranilic Acid Cyclization
(e.g., with dehydrating agent) Benzoxazinone Derivative

Biological Activities of 6-bromo-benzoxazinone Derivatives

Anti-inflammatory Antimicrobial Anticancer

6-bromo-benzoxazinone
Derivatives

Click to download full resolution via product page

To cite this document: BenchChem. [Literature Review: 6-bromo-1,4-dihydro-2H-3,1-
benzoxazin-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293436#6-bromo-1-4-dihydro-2h-3-1-benzoxazin-2-
one-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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